Cas no 2309459-86-5 (Methyl 2-{[4-(6-bromopyridin-3-yl)-1,2-oxazinan-4-yl]oxy}acetate)

Methyl 2-{[4-(6-bromopyridin-3-yl)-1,2-oxazinan-4-yl]oxy}acetate is a brominated pyridine derivative featuring a 1,2-oxazinan-4-yloxyacetate functional group. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate in the preparation of pharmacologically active molecules or agrochemicals. The presence of both a bromopyridinyl moiety and an oxazinan-4-yloxyacetate ester provides multiple reactive sites for further functionalization, enabling applications in cross-coupling reactions, nucleophilic substitutions, or cyclization processes. Its structural complexity and synthetic utility make it valuable for research in medicinal chemistry and materials science. Proper handling and storage under inert conditions are recommended due to its sensitivity to moisture and potential reactivity.
Methyl 2-{[4-(6-bromopyridin-3-yl)-1,2-oxazinan-4-yl]oxy}acetate structure
2309459-86-5 structure
Product Name:Methyl 2-{[4-(6-bromopyridin-3-yl)-1,2-oxazinan-4-yl]oxy}acetate
CAS No:2309459-86-5
MF:C12H15BrN2O4
MW:331.162502527237
CID:5845310
PubChem ID:165739133
Update Time:2025-06-08

Methyl 2-{[4-(6-bromopyridin-3-yl)-1,2-oxazinan-4-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

    • EN300-7429578
    • 2309459-86-5
    • methyl 2-{[4-(6-bromopyridin-3-yl)-1,2-oxazinan-4-yl]oxy}acetate
    • Methyl 2-{[4-(6-bromopyridin-3-yl)-1,2-oxazinan-4-yl]oxy}acetate
    • Inchi: 1S/C12H15BrN2O4/c1-17-11(16)7-18-12(4-5-19-15-8-12)9-2-3-10(13)14-6-9/h2-3,6,15H,4-5,7-8H2,1H3
    • InChI Key: CHISQUHVSFGFAL-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C=N1)C1(CNOCC1)OCC(=O)OC

Computed Properties

  • Exact Mass: 330.02152g/mol
  • Monoisotopic Mass: 330.02152g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 69.7Ų

Methyl 2-{[4-(6-bromopyridin-3-yl)-1,2-oxazinan-4-yl]oxy}acetate Pricemore >>

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Additional information on Methyl 2-{[4-(6-bromopyridin-3-yl)-1,2-oxazinan-4-yl]oxy}acetate

Methyl 2-{[4-(6-bromopyridin-3-yl)-1,2-oxazinan-4-yl]oxy}acetate (CAS No. 2309459-86-5): A Comprehensive Overview

Methyl 2-{[4-(6-bromopyridin-3-yl)-1,2-oxazinan-4-yl]oxy}acetate (CAS No. 2309459-86-5) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising results in various biological assays and preclinical studies. This article aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and potential therapeutic applications.

Chemical Properties and Structure

Methyl 2-{[4-(6-bromopyridin-3-yl)-1,2-oxazinan-4-yl]oxy}acetate is a derivative of oxazinane, a six-membered heterocyclic ring containing one nitrogen and one oxygen atom. The compound features a methyl ester group attached to an acetate moiety, which is further substituted with an oxazinan-4-yl group. The presence of the bromopyridine moiety adds to the complexity and reactivity of the molecule. The molecular formula of the compound is C15H17BrN2O4, with a molecular weight of approximately 367.21 g/mol.

The compound exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various chemical reactions and biological assays. Its structural complexity also contributes to its stability under different experimental conditions, which is crucial for its use in pharmaceutical research.

Synthesis Methods

The synthesis of Methyl 2-{[4-(6-bromopyridin-3-yl)-1,2-oxazinan-4-yl]oxy}acetate involves several steps and requires careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 6-bromopyridin-3-one with an appropriate oxazinanone derivative, followed by esterification with methanol. The detailed synthetic protocol typically includes:

  1. Nucleophilic substitution of the bromopyridine moiety with an oxazinanone derivative to form the intermediate.
  2. Esterification of the intermediate with methanol to introduce the methyl ester group.
  3. Purification of the final product using column chromatography or other suitable techniques.

Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for synthesizing this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times and improve yields.

Biological Activities and Mechanisms of Action

Methyl 2-{[4-(6-bromopyridin-3-yl)-1,2-oxazinan-4-yl]oxy}acetate has been extensively studied for its biological activities, particularly in the context of drug discovery and development. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in various disease pathways.

In vitro studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are critical enzymes involved in cell signaling pathways. For example, it has been reported to inhibit the activity of protein kinase B (Akt), a key regulator of cell survival and proliferation. This inhibition can potentially be harnessed for therapeutic applications in cancer treatment.

Beyond kinase inhibition, Methyl 2-{[4-(6-bromopyridin-3-yl)-1,2-oxazinan-4-yl]oxy}acetate has also demonstrated anti-inflammatory properties. Preclinical studies have indicated that it can modulate the expression of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). These findings suggest that the compound may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Potential Therapeutic Applications

The diverse biological activities of Methyl 2-{[4-(6-bromopyridin-3-yl)-1,2-oxazinan-4-yl]oxy}acetate make it a promising candidate for various therapeutic applications. In cancer research, its ability to inhibit Akt kinase has led to its evaluation as a potential anticancer agent. Preclinical studies have shown that it can induce apoptosis in cancer cells and inhibit tumor growth in animal models.

In addition to cancer therapy, this compound's anti-inflammatory properties have sparked interest in its use for treating inflammatory diseases. Clinical trials are currently underway to assess its safety and efficacy in these conditions. Early results have been encouraging, with some studies reporting significant reductions in inflammatory markers and improved patient outcomes.

Current Research Trends and Future Directions

The ongoing research on Methyl 2-{[4-(6-bromopyridin-3-yl)-1,2-oxazinan-4-yl]oxy}acetate is focused on optimizing its pharmacological properties and exploring new therapeutic applications. One area of active investigation is the development of prodrugs or analogs that can enhance the bioavailability and reduce potential side effects of the compound.

Nanotechnology-based delivery systems are also being explored to improve the targeting and delivery of this compound to specific tissues or cells. These approaches aim to maximize therapeutic efficacy while minimizing systemic toxicity.

In conclusion, Methyl 2-{[4-(6-bromopyridin-3-y l)-1 , 2 - o x az i nan - 4 - y l ] o x y } acetate strong > (CAS No . 2309459 -86 -5 ) represents a promising molecule with significant potential in medicinal chemistry and pharmaceutical research . Its unique structural features , coupled with its diverse biological activities , make it an attractive candidate for further development as a therapeutic agent . Ongoing research efforts are likely to uncover new insights into its mechanisms of action and expand its range of applications , contributing to advancements in drug discovery and treatment options for various diseases . p > article > response >

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